Cas no 1391017-09-6 ((6-chloro-1,2,3,4-tetrahydroisoQuinolin-1-yl)methanol)

• Product Name: (6-chloro-1,2,3,4-tetrahydroisoQuinolin-1-yl)methanol
• CAS No: 1391017-09-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD22520962
• CID: 1105663
• PubChem ID: 77230577
• Update Time: 2025-04-20

(6-chloro-1,2,3,4-tetrahydroisoQuinolin-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-chloro-1,2,3,4-tetrahydroisoQuinolin-1-yl)methanol
• AKOS023069570
• F14381
• DA-10849
• 1391017-09-6

• MDL： MFCD22520962
• Inchi： 1S/C10H12ClNO/c11-8-1-2-9-7(5-8)3-4-12-10(9)6-13/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： LGGVOQIFMZMCFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCNC2CO

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų